Cas no 22306-36-1 (Propane,1-bromo-3-iodo- (8CI,9CI))

Propane,1-bromo-3-iodo- (8CI,9CI) is a halogenated alkane featuring both bromine and iodine substituents on a propane backbone. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic substitutions, due to the distinct reactivity of its bromo and iodo functional groups. Its structure allows for selective functionalization, making it valuable in the preparation of complex molecules. The presence of both halogens enhances its utility in stepwise synthetic transformations. Suitable for controlled reactions, it is commonly employed in pharmaceutical and materials science research. Proper handling is essential due to its potential sensitivity to light and moisture.
Propane,1-bromo-3-iodo- (8CI,9CI) structure
22306-36-1 structure
Product Name:Propane,1-bromo-3-iodo- (8CI,9CI)
CAS No:22306-36-1
MF:C3H6BrI
MW:248.888212680817
CID:250698
PubChem ID:12454502
Update Time:2025-10-28

Propane,1-bromo-3-iodo- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Propane,1-bromo-3-iodo- (8CI,9CI)
    • 1-BROMO-3-IODOPROPANE
    • 1-Brom-3-iodpropan
    • 1-Brom-3-jod-propan
    • 1-bromo-3-iodo-propane
    • 1-Iod-3-brom-propan
    • 3-BROMO-1-IODOPROPANE
    • 3-Bromopropyl iodide
    • SCHEMBL1318970
    • BS-53243
    • FT-0764144
    • MFCD00040150
    • 22306-36-1
    • CS-0199040
    • E76729
    • DTXSID90498952
    • AKOS022568031
    • Propane, 1-bromo-3-iodo-
    • SY288042
    • DB-126855
    • Inchi: 1S/C3H6BrI/c4-2-1-3-5/h1-3H2
    • InChI Key: ITCHTIHSVATQQI-UHFFFAOYSA-N
    • SMILES: ICCCBr

Computed Properties

  • Exact Mass: 247.87000
  • Monoisotopic Mass: 247.86976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 16.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 2.20640

Propane,1-bromo-3-iodo- (8CI,9CI) Customs Data

  • HS CODE:2903799090
  • Customs Data:

    China Customs Code:

    2903799090

    Overview:

    2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Summary:

    2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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Propane,1-bromo-3-iodo- (8CI,9CI) Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:22306-36-1)1-BROMO-3-IODOPROPANE
Order Number:sfd15515
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Propane,1-bromo-3-iodo- (8CI,9CI) Related Literature

  • 1. Study of the transamidative ring expansion of N-ω-halogenoalkyl-β-lactams of alkyl chain lengths 2–12 in liquid ammonia and other liquid amines: syntheses of 7-, 8- and 9-membered 1,5-diaza cyclic ketones, including routes to (±)-dihydroperiphylline and (±)-celabenzine
    Michael J. Begley,Leslie Crombie,David Haigh,Raymond C. F. Jones,Steven Osborne,Richard A. B. Webster J. Chem. Soc. Perkin Trans. 1 1993 2027
  • 2. 2-(N-methylanilino)-2-phenylsulfanylacetonitrile, a reagent tested for electrophilic, nucleophilic and radical reactions
    Chih-Cheng Chen,Same-Ting Chen,Tsung-Hsun Chuang,Jim-Min Fang J. Chem. Soc. Perkin Trans. 1 1994 2217

Additional information on Propane,1-bromo-3-iodo- (8CI,9CI)

Propane,1-bromo-3-iodo- (CAS No. 22306-36-1): A Comprehensive Overview

The compound Propane,1-bromo-3-iodo- (CAS No. 22306-36-1) is a significant molecule in the field of organic chemistry, particularly in the study of haloalkanes. This compound is characterized by its unique structure, which features a propane backbone with bromine and iodine substituents at the 1 and 3 positions, respectively. The presence of these halogens imparts distinct chemical properties, making it a valuable compound in various research and industrial applications.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of Propane,1-bromo-3-iodo-. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been extensively studied for their efficiency and selectivity. These methods not only enhance the yield of the compound but also minimize the generation of hazardous byproducts, aligning with current trends toward sustainable chemical processes.

The physical and chemical properties of Propane,1-bromo-3-iodo- have been extensively characterized in recent studies. For instance, its boiling point and melting point have been determined through advanced thermal analysis techniques, providing critical data for its storage and handling. Additionally, spectroscopic analyses, including IR and NMR spectroscopy, have revealed insights into its molecular structure and bonding characteristics.

In terms of applications, Propane,1-bromo-3-iodo- has found utility in various fields. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Its role as a precursor in the development of novel drugs targeting specific biological pathways has been highlighted in recent research publications.

Furthermore, Propane,1-bromo-3-iodo- has gained attention in materials science due to its ability to participate in polymerization reactions under specific conditions. Researchers have explored its potential as a monomer for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength.

The environmental impact of Propane,1-bromo-3-ioto has also been a topic of interest in recent studies. Investigations into its biodegradation pathways and toxicity profiles have provided valuable information for risk assessment and regulatory compliance. These studies emphasize the importance of responsible handling and disposal practices to minimize ecological risks.

Looking ahead, ongoing research aims to explore new avenues for the utilization of Propane,1-bromo=3-ioto. Potential applications include its use in energy storage systems and as a precursor for advanced materials with applications in electronics and optoelectronics.

In conclusion, Propane=1-bromo=3-ioto (CAS No. 22306=36=1) is a versatile compound with a wide range of applications across various disciplines. Its unique chemical properties and emerging uses underscore its importance in contemporary chemical research and industry.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:22306-36-1)1-BROMO-3-IODOPROPANE
sfd15515
Purity:99%
Quantity:200KG
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